Cas no 61426-41-3 (Propanoic acid, 3-(2,7-dimethylcycloheptylidene)-, methyl ester)

• Product name: Propanoic acid, 3-(2,7-dimethylcycloheptylidene)-, methyl ester
• CAS No: 61426-41-3
• MF: C₁₃H₂₂O₂
• MW: 210.31258
• CID: 479890
• PubChem ID: 71395976

Propanoic acid, 3-(2,7-dimethylcycloheptylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(2,7-dimethylcycloheptylidene)-, methyl ester
• methyl 3-(2,7-dimethylcycloheptylidene)propanoate
• DTXSID60817570
• 61426-41-3

• Inchi： InChI=1S/C13H22O2/c1-10-6-4-5-7-11(2)12(10)8-9-13(14)15-3/h8,10-11H,4-7,9H2,1-3H3
• InChI Key： WRGHQTJAPLCXSS-UHFFFAOYSA-N
• SMILES： CC1CCCCC(C1=CCC(=O)OC)C

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3